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Compound of Interest

Compound Name: DL-LYSINE:HCL (15N2)
Cat. No.: B1579944
Get Quote
\ J

Part 1: Executive Safety Summary & Core Directive

CRITICAL DISTINCTION: STABLE ISOTOPE VS.[1] RADIOISOTOPE The most common
operational error regarding DL-LYSINE:HCL (15N2) is misclassifying it as radioactive waste
due to the "isotope" label.

o Status:Non-Radioactive. This material contains Nitrogen-15 (

), a stable, non-decaying isotope.

+ Radioactivity: 0 Bg/Ci. It emits no ionizing radiation.

+ Disposal Pathway: It must be handled as Chemical Waste or Biological Waste (if used in cell
culture), never as Radioactive Waste.

Chemical Hazard Profile (GHS/OSHA):
» Classification: Non-Hazardous (OSHA 29 CFR 1910.1200).[2]

» Signal Word: None.
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o RCRA Status: Not P-listed or U-listed. Not characteristic (unless mixed with other hazardous

agents).

Part 2: Physicochemical Properties & Waste

Characterization

Effective disposal requires understanding the material's behavior in solution.

Property

Value/Description

Impact on Disposal

Chemical Formula

CeH14N202 - HCI (

labeled)

Nitrogen enrichment does not

alter chemical toxicity.

Solubility

Highly soluble in water (~600
g/L)

Suitable for aqueous waste

streams if permitted.

pH (10% Solution)

~5.0-6.0

Weakly acidic; generally safe
for sanitary sewers without

neutralization.

Stability

Stable under normal conditions

No risk of polymerization or

explosion in waste containers.

Bioaccumulation

Low

Unlikely to persist or
bioaccumulate in

environmental systems.

Part 3: Disposal Decision Matrix (Visualized)

The following decision tree illustrates the compliant workflow for disposing of DL-LYSINE:HCL

(15N2) based on its physical state and experimental context.
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Waste Source: DL-LYSINE:HCL (15N2)

Determine Physical State & Context

Aqueous Solution (Buffer/Water) Cell Culture Media (SILAC)

Mixed with Solvents/Toxins

Biohazard Waste

S . 5
Is it mixed with Hazardous Chems? (Autoclave/incinerate)

Pure Solid / Excess Reagent

Segregated Hazardous Waste
(Follow Co-contaminant Rules)

Preferred Check Local Sewer Limits

Solid Chemical Waste Container Sanitary Sewer Disposal
(Non-Hazardous Label) (Flush with 50x Water)

Click to download full resolution via product page

Figure 1: Logical workflow for determining the correct disposal stream for 15N2-labeled Lysine.
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Part 4: Detailed Disposal Protocols
Protocol A: Unused Solid or Excess Reagent

Context: Expired shelf life or surplus material remaining in the original vial.

Container Selection: Use a standard wide-mouth HDPE or glass chemical waste container.

Labeling: Even though the material is non-hazardous, label the container clearly: "Non-
Hazardous Chemical Waste: DL-Lysine HCI (15N2)."

o Why? This prevents "mystery powders" from triggering expensive unknown chemical
analysis later.

Segregation: It is compatible with general organic solids. Do not mix with strong oxidizers.

Disposal Action: Submit for pickup by your facility's EHS or waste management contractor.

o Note: While some jurisdictions allow small quantities of amino acids in regular trash,
Prudent Practices dictates treating all laboratory chemicals as chemical waste to maintain
a culture of safety and prevent public alarm [1].

Protocol B: Aqueous Solutions (Buffers/Stock Solutions)

Context: Dissolved in water, PBS, or standard buffers without toxic additives.

e Assessment: Verify the solution pH is between 5 and 9.

e Volume Check:
o <1 Liter: Most institutional permits allow drain disposal for dilute amino acid solutions.
o >1 Liter: Consolidate into liquid chemical waste containers.

» Drain Disposal (If Permitted):
o Flush the sink with water for 30 seconds.

o Pour the solution slowly into the drain.
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o Flush with water for an additional 2-3 minutes.

o Mechanism:[3][4][5][6][7] Dilution prevents salt accumulation in traps and ensures no local
acidification of the plumbing.

Protocol C: Biological Waste (SILAC Media)
Context: 15N2-Lysine used in "Stable Isotope Labeling by Amino Acids in Cell culture" (SILAC).

o Classification: Once the amino acid enters cell culture media, the waste classification shifts
from "Chemical" to "Biological” (if cells are present) or "Medical Waste."

o Deactivation:

o Add bleach (final concentration 10%) to liquid media for 20 minutes OR collect in
biohazard bags for autoclaving.

o Disposal: Process through standard biohazard streams (red bag/box).

o Trust Indicator: The 15N label does not require a separate "radioactive biohazard" stream.
Treat it exactly like standard DMEM/RPMI media.

Protocol D: Mixed Chemical Waste

Context: Lysine dissolved in solvents (Methanol, Acetonitrile) or mixed with fixatives
(Formaldehyde).

e Rule of Thumb: The waste classification is dictated by the most hazardous component.
o Example: A mixture of DL-Lysine (15N2) and Methanol.

o Hazard: Ignitable (DO01).

o Action: Dispose of in "Flammable Solvents" waste stream.
o Example: A mixture of DL-Lysine (15N2) and Formalin.

o Hazard: Toxic/Carcinogen.
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o Action: Dispose of in "Aldehyde/Toxic" waste stream.
Part 5: Regulatory Compliance & Documentation
1. RCRA (Resource Conservation and Recovery Act):
e This material is not a listed hazardous waste (P or U codes) [2].

« |t does not exhibit hazardous characteristics (Ignitability, Corrosivity, Reactivity, Toxicity)
unless mixed.

o Best Practice: Many institutions classify all unused chemicals as hazardous waste to avoid
confusion and ensure proper tracking.

2. OSHA Laboratory Standard (29 CFR 1910.1450):
» Require a Chemical Hygiene Plan (CHP) that includes waste minimization.

» Minimization: Order only the quantity needed for immediate experiments. Since stable
isotopes are expensive, excess inventory is rare.

3. Local Sewer Use Limits:

o Check with your facility's wastewater discharge permit. Most allow small quantities of amino
acids (non-toxic, biodegradable) to enter the sanitary sewer system, provided pH is within
limits (5.5 - 10.0).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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